Cas no 93618-35-0 (3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid)

• Product Name: 3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
• CAS No: 93618-35-0
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD16652632
• CID: 1982778
• PubChem ID: 13370517
• Update Time: 2025-04-21

3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-(3-bromophenyl)-1-methyl-
• 3-(3-bromophenyl)-1-methyl-1H-Pyrazole-5-carboxylic acid
• EN300-237262
• DA-25282
• F1967-0162
• 3-(3-bromophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
• 5-(3-bromophenyl)-2-methylpyrazole-3-carboxylic acid
• SCHEMBL4692622
• DTXSID301200466
• 93618-35-0
• CS-0300534
• AKOS005206561
• 3-(3-bromophenyl)-1-methyl-1h-pyrazole-5-carboxylicacid

• MDL： MFCD16652632
• Inchi： 1S/C11H9BrN2O2/c1-14-10(11(15)16)6-9(13-14)7-3-2-4-8(12)5-7/h2-6H,1H3,(H,15,16)
• InChI Key： GTQOCIVSRQYCAK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 279.98474Da
• Monoisotopic Mass: 279.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles